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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the critical thermal properties of N42 grade neodymium
(NdFeB) magnets, such as the BX048 model. Understanding these characteristics is
paramount for applications where temperature fluctuations can influence magnetic
performance and device integrity. This document provides a thorough overview of key thermal
parameters, detailed experimental methodologies for their determination, and visual
representations of the interplay between temperature and magnetism.

Introduction to N42 Neodymium Magnets

N42 grade neodymium magnets represent a popular choice in various scientific and industrial
fields due to their high magnetic energy product (BHmax) of approximately 42 MGOe, offering
a favorable balance of magnetic strength and cost-effectiveness.[1] These magnets are a type
of rare-earth magnet composed of an alloy of neodymium, iron, and boron (Nd2Fel14B).
However, their magnetic properties are highly sensitive to temperature variations, making a
detailed understanding of their thermal behavior essential for reliable application performance.
The specific model BX048 is a block magnet of grade N42, typically coated with Nickel-Copper-
Nickel (Ni-Cu-Ni) for corrosion resistance.[2][3][4]

Quantitative Thermal and Magnetic Data

The thermal and magnetic properties of standard N42 neodymium magnets are summarized in
the tables below. These values are critical for predicting the performance of these magnets
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under varying thermal conditions.

Table 1: Thermal Properties of N42 Neodymium Magnets

Property Symbol Value Unit
Maximum Operating
Tmax 80[2][5] °C

Temperature
Curie Temperature Tc ~310[5][6][7] °C
Reversible
Temperature

o a(Br) -0.12[8][9] %/°C
Coefficient of
Remanence
Reversible
Temperature )

o B(Hcj) -0.6 to -0.75[8] %l/°C
Coefficient of
Coercivity
Thermal Conductivity k 7.7[10][11] W/(m-K)
Specific Heat

_ c 0.12[10] kCal/(kg-°C)
Capacity
Coefficient of Thermal
Expansion (Parallelto  C|| 5.2 to 7.5[11][12] x 10-6/°C
magnetization)
Coefficient of Thermal
Expansion
CcL -0.8 to -0.1[11][12] x 10-6/°C

(Perpendicular to

magnetization)

Table 2: Magnetic Properties of N42 Neodymium Magnets at Room Temperature
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Property Symbol Value Range Unit
Residual Induction

Br 1.29 - 1.33[5] T
(Remanence)
Coercive Force HcB = 836[13] kKA/m
Intrinsic Coercive

HcJ = 955[13] KA/m
Force
Maximum Energy

(BH)max 40 - 44[14] MGOe

Product

The Influence of Temperature on Magnetic
Properties

Temperature exerts a significant influence on the performance of neodymium magnets. As the
temperature increases, the magnetic domains within the material experience thermal agitation,
leading to a reduction in the overall magnetic field strength. This effect can be categorized into
three types of losses:

o Reversible Losses: These are temporary reductions in magnetic strength that occur as the
magnet is heated. Upon cooling to its initial temperature, the magnet regains its full magnetic
strength. These losses are defined by the temperature coefficients of remanence (aBr) and
intrinsic coercivity (BHcj).[9]

 Irreversible but Recoverable Losses: If a magnet is heated beyond its maximum operating
temperature, it will not fully recover its initial magnetic strength upon cooling. This is because
the thermal energy has been sufficient to permanently alter the alignment of some magnetic
domains. However, the magnet can be remagnetized to restore its original strength.[9]

« Irreversible and Irrecoverable Losses: When a magnet is heated to its Curie temperature, it
loses its ferromagnetic properties and becomes paramagnetic.[6] At this point, the magnetic
structure is permanently altered, and the loss of magnetism is irrecoverable, even with
remagnetization.[15]
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The relationship between these temperature-induced magnetic losses is illustrated in the
following diagram.
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Caption: Logical flow of temperature effects on N42 magnet performance.

Experimental Protocols for Thermal Property
Determination

Accurate characterization of the thermal properties of N42 neodymium magnets requires
precise experimental methodologies. The following section details the standard protocols for
measuring key thermal parameters.
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Measurement of Magnetic Properties vs. Temperature
(Demagnetization Curves)

Objective: To determine the remanence (Br) and intrinsic coercivity (Hcj) of the magnet at
various temperatures, and to establish the reversible temperature coefficients.

Methodology: A Vibrating Sample Magnetometer (VSM) is the most common instrument for this
analysis.[13][2]

o Sample Preparation: A small, regularly shaped sample of the N42 magnet is prepared. The
dimensions are precisely measured to allow for accurate demagnetization factor correction.

¢ Instrumentation: The VSM is equipped with a furnace or cryostat to control the sample's
temperature.

e Procedure:

[¢]

The sample is mounted in the VSM.

o The temperature is stabilized at the desired measurement point (e.g., 20°C, 40°C, 60°C,
80°C, etc.).

o A strong external magnetic field is applied to saturate the magnet.

o The external magnetic field is then swept from a positive maximum to a negative
maximum and back, while the magnetic moment of the sample is measured. This
generates the B-H or M-H hysteresis loop.

o From the hysteresis loop, the remanence (Br), coercivity (HcB), and intrinsic coercivity
(Hcj) are determined.

o This process is repeated at different temperatures to generate a family of demagnetization
curves.

o Data Analysis: The reversible temperature coefficients are calculated from the slope of the Br
and Hcj versus temperature plots.
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VSM Experimental Workflow for Temperature-Dependent Magnetic Properties
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Caption: Workflow for determining magnetic properties at various temperatures.
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Determination of Coefficient of Thermal Expansion
(CTE)

Objective: To measure the dimensional change of the magnet as a function of temperature.

Methodology: Thermomechanical Analysis (TMA) or Dilatometry is the standard technique.[7]
[16]

o Sample Preparation: A sample of the N42 magnet with a known length and regular geometry
is prepared. Measurements are taken both parallel and perpendicular to the direction of
magnetization to determine the anisotropic CTE.

¢ Instrumentation: A TMA instrument applies a small, constant force to the sample while it is
subjected to a controlled temperature program.

e Procedure:

[¢]

The sample is placed in the TMA furnace.

[¢]

A probe is brought into contact with the sample, applying a minimal compressive force.

o

The sample is heated at a constant rate over the desired temperature range.

o

The change in the sample's length is continuously measured by a highly sensitive
transducer.

o Data Analysis: The coefficient of thermal expansion is calculated from the slope of the
dimensional change versus temperature curve.

Measurement of Thermal Conductivity

Objective: To determine the rate at which heat is transferred through the magnet material.

Methodology: Steady-state or transient methods can be employed, often following ASTM
standards such as ASTM D5470, E1530, or E1461.[9][17] The Laser Flash Analysis (LFA) is a
common transient method.
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o Sample Preparation: A thin, disc-shaped sample of the N42 magnet is prepared, often with a
coating to enhance emissivity and absorptivity.

e Instrumentation: The LFA apparatus consists of a high-intensity, short-duration laser pulse
source, a furnace to control the sample temperature, and an infrared detector.

e Procedure:
o The sample is placed in the furnace and brought to the desired temperature.
o The front face of the sample is irradiated with a short laser pulse.

o The IR detector monitors the temperature rise on the rear face of the sample as a function
of time.

o Data Analysis: The thermal diffusivity is calculated from the time it takes for the rear face to
reach a certain percentage of its maximum temperature rise. The thermal conductivity is then
calculated using the measured thermal diffusivity, specific heat capacity, and density of the
material.

Measurement of Specific Heat Capacity

Objective: To determine the amount of heat required to raise the temperature of a unit mass of
the magnet material by one degree.

Methodology:Differential Scanning Calorimetry (DSC) is a widely used technique.[18]

o Sample Preparation: A small, precisely weighed sample of the N42 magnet is placed in a
DSC pan.

e Instrumentation: A DSC instrument measures the difference in heat flow between the sample
and a reference pan as they are subjected to a controlled temperature program.

e Procedure:
o The sample and a reference pan are placed in the DSC cell.

o The cell is heated at a constant rate through the desired temperature range.
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o The heat flow to the sample is compared to the heat flow to the reference.

o Data Analysis: The specific heat capacity is determined by comparing the heat flow to the
sample with that of a known standard material under the same conditions.

Conclusion

The thermal properties of N42 neodymium magnets are a critical consideration in their
application, particularly in environments with fluctuating temperatures. Standard N42 magnets
are generally limited to an operating temperature of 80°C, beyond which they begin to
experience irreversible demagnetization. The Curie temperature of approximately 310°C
represents the point of complete and permanent loss of magnetism. For applications requiring
higher temperature stability, specially graded neodymium magnets (e.g., N42SH, N42UH) are
available.[1][19] The anisotropic nature of the coefficient of thermal expansion must also be
taken into account in designs where precise dimensional stability is crucial. The experimental
protocols outlined in this guide provide a framework for the accurate characterization of these
essential thermal properties, enabling researchers and engineers to select and implement N42
neodymium magnets effectively and reliably in their applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://bibliotekanauki.pl/articles/367975.pdf
https://iramis.cea.fr/en/spec/magnetometry/vibrating-sample-magnetometry/
https://www.researchgate.net/publication/299354417_Permanent_Magnet_Demagnetization_Test_Fixture_Design_and_Validation
https://osencmag.com/blog/neodymium-magnet-grades-and-key-performance-guide/
https://www.lakeshore.com/docs/default-source/product-downloads/application-notes/mag-media-app-note.pdf?sfvrsn=7a9c73a4_1
https://e-magnetsuk.com/introduction-to-neodymium-magnets/characteristics-of-ndfeb-magnets/
https://e-magnetsuk.com/how-does-temperature-affect-magnets/
https://hha.hitachi-hightech.com/en/blogs-events/blogs/2022/08/30/what-is-thermomechanical-analysis-tma/
https://hha.hitachi-hightech.com/en/blogs-events/blogs/2022/08/30/what-is-thermomechanical-analysis-tma/
https://materean.com/thermal-conductivity-measurement/
https://materean.com/thermal-conductivity-measurement/
https://www.researchgate.net/publication/224725988_Specific_Heat_Study_of_Some_Nd-Fe-B_Magnets
https://chemrxiv.org/engage/api-gateway/chemrxiv/assets/orp/resource/item/67224505f9980725cf95c1ca/original/study-of-the-thermal-demagnetization-process-of-nd-fe-b-magnets.pdf
https://www.benchchem.com/product/b15554237#thermal-properties-of-n42-neodymium-magnets-like-bx048
https://www.benchchem.com/product/b15554237#thermal-properties-of-n42-neodymium-magnets-like-bx048
https://www.benchchem.com/product/b15554237#thermal-properties-of-n42-neodymium-magnets-like-bx048
https://www.benchchem.com/product/b15554237#thermal-properties-of-n42-neodymium-magnets-like-bx048
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15554237?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

